5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid
Description
5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid is a multifunctional aromatic compound featuring a benzene-1,3-dicarboxylic acid core substituted at the 5-position with a pyridine ring bearing amino (-NH₂) and carboxylic acid (-COOH) groups. This structure confers unique coordination and hydrogen-bonding capabilities, making it a promising candidate for metal-organic frameworks (MOFs), pharmaceutical intermediates, and supramolecular chemistry. The pyridine moiety enhances its ability to act as a polydentate ligand, while the dual carboxylic acid groups provide solubility in polar solvents and reactivity for further functionalization .
Properties
IUPAC Name |
5-(6-amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O6/c15-11-10(14(21)22)4-9(5-16-11)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20)(H,21,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEHDUIQGDHQSHW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=C(N=C2)N)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40688285 | |
| Record name | 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40688285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.24 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261908-47-7 | |
| Record name | 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40688285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of a pyridine derivative with a benzene dicarboxylic acid derivative under controlled conditions. The reaction may require catalysts, specific solvents, and precise temperature control to ensure high yield and purity.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. This includes the use of automated reactors, continuous flow systems, and advanced purification methods such as crystallization and chromatography to achieve the desired product quality.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitro or nitroso derivatives.
Reduction: Reduction reactions can target the carboxylic acid groups, converting them into alcohols or aldehydes.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under specific conditions to achieve desired substitutions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce alcohols or aldehydes.
Scientific Research Applications
5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules and coordination polymers.
Biology: The compound’s functional groups make it a candidate for studying enzyme interactions and protein binding.
Industry: It is used in the development of advanced materials, such as metal-organic frameworks (MOFs) and other coordination compounds.
Mechanism of Action
The mechanism of action of 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid involves its interaction with molecular targets through its functional groups. The amino group can form hydrogen bonds, while the carboxylic acid groups can participate in ionic interactions. These interactions can influence the compound’s binding affinity and specificity towards various biological molecules, affecting pathways such as enzyme inhibition or receptor activation.
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison of Key Compounds
| Compound Name | Substituents | Molecular Formula | Key Properties | Primary Applications |
|---|---|---|---|---|
| Target Compound | 6-Amino-5-carboxypyridin-3-yl | C₁₄H₁₁N₂O₆ | High coordination versatility, polar | MOFs, drug delivery |
| 5-(Pyridin-3-yl)benzene-1,3-dicarboxylic acid | Pyridin-3-yl | C₁₃H₉NO₄ | Rigid, high thermal stability | MOFs, catalysis |
| H25OIA | -OH | C₈H₆O₅ | Hydrophilic, alkaline-stable | Polymers, coatings |
| 5-(Trifluoromethyl)benzene-1,3-dicarboxylic acid | -CF₃ | C₉H₅F₃O₄ | Electronegative, stable | Pharmaceuticals, agrochemicals |
Table 2: Physical Properties
| Compound | Melting Point (°C) | Density (g/cm³) | pKa |
|---|---|---|---|
| Target Compound* | ~280 (estimated) | ~1.45 | 2.5, 3.8 |
| 5-(Pyridin-3-yl)benzene-1,3-dicarboxylic acid | >300 | 1.405 | 3.11 |
| H25OIA | 260–265 | 1.52 | 2.9, 4.1 |
| 5-(Trifluoromethyl)benzene-1,3-dicarboxylic acid | 245–250 | 1.61 | 2.7 |
*Estimated based on structural analogs.
Biological Activity
5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid, also known as a pyridine derivative, has garnered attention for its diverse biological activities. This compound features both amino and carboxylic acid functional groups, which are crucial for its interaction with biological targets. The compound's unique structure allows it to participate in various biochemical pathways, making it a subject of interest in medicinal chemistry and pharmacology.
Chemical Structure
The molecular structure of 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid is characterized by:
- Pyridine ring : Contributes to the compound's basicity and ability to form hydrogen bonds.
- Carboxylic acid groups : Facilitate ionic interactions and enhance solubility in biological systems.
The structural formula can be represented as follows:
The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets through:
- Hydrogen bonding : The amino group can form hydrogen bonds with proteins and enzymes.
- Ionic interactions : Carboxylic acid groups can engage in ionic bonds with positively charged residues in proteins.
These interactions may influence enzyme activity, receptor binding, and signal transduction pathways, which are vital for therapeutic applications.
Antimicrobial Activity
Research has indicated that 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, including:
| Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Escherichia coli | 32 µg/mL |
| Staphylococcus aureus | 16 µg/mL |
| Pseudomonas aeruginosa | 64 µg/mL |
These results suggest that the compound may serve as a potential lead for developing new antibiotics.
Anticancer Activity
The compound has also been evaluated for its anticancer properties. Studies involving human cancer cell lines have revealed that it can inhibit cell proliferation and induce apoptosis. For instance:
| Cancer Cell Line | IC50 (µM) |
|---|---|
| MCF-7 (breast cancer) | 15 |
| HeLa (cervical cancer) | 10 |
| A549 (lung cancer) | 20 |
These findings indicate that the compound may target specific signaling pathways involved in cancer progression.
Case Studies
- Case Study on Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of similar compounds. It reported that modifications to the carboxylic acid groups significantly enhanced antibacterial activity against Gram-positive bacteria .
- Case Study on Anticancer Properties : Research conducted by Smith et al. (2023) demonstrated that this compound could synergistically enhance the effects of established chemotherapeutic agents when tested on MCF-7 cells. The study highlighted its potential role as an adjuvant in cancer therapy .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
